![molecular formula C8H15ClN2O B6204398 (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride CAS No. 2694057-19-5](/img/no-structure.png)
(1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride
Description
“(1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride” is a unique chemical compound with the empirical formula C7H12ClNO2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals . The compound is in solid form .
Molecular Structure Analysis
The molecular structure of this compound is based on the 2-azabicyclo[2.2.1]heptane core . The SMILES string representation of the molecule isCl.OC(=O)[C@H]1N[C@@H]2CC[C@H]1C2 . Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its molecular weight is 177.63 . The compound’s InChI key isWUKAJPOKLIRLLD-YAFCINRGSA-N .
Safety and Hazards
The compound is classified as Acute Tox. 4 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed . The compound should be handled with appropriate personal protective equipment to avoid contact with skin and eyes .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methylamine", "2-Bromo-1-cyclohexene", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Acetic acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: React methylamine with 2-bromo-1-cyclohexene in the presence of sodium hydroxide to form N-methyl-2-cyclohexen-1-amine.", "Step 2: React N-methyl-2-cyclohexen-1-amine with methanol and hydrochloric acid to form N-methyl-2-cyclohexen-1-yl methanol hydrochloride.", "Step 3: React N-methyl-2-cyclohexen-1-yl methanol hydrochloride with sodium hydroxide to form N-methyl-2-cyclohexen-1-yl methanol.", "Step 4: React N-methyl-2-cyclohexen-1-yl methanol with acetic acid and sodium bicarbonate to form N-methyl-2-cyclohexen-1-yl acetate.", "Step 5: React N-methyl-2-cyclohexen-1-yl acetate with sodium hydroxide to form (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide.", "Step 6: React (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide with hydrochloric acid and sodium chloride to form (1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride.", "Step 7: Purify the product using ethyl acetate and water." ] } | |
CAS RN |
2694057-19-5 |
Product Name |
(1R,3S,4S)-N-methyl-2-azabicyclo[2.2.1]heptane-3-carboxamide hydrochloride |
Molecular Formula |
C8H15ClN2O |
Molecular Weight |
190.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
